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Compound of Interest

Compound Name: 3-Methylpentanal

Cat. No.: B096236 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Methylpentanal

This technical guide provides a detailed overview of the key physical properties of 3-
Methylpentanal, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in drug development who require precise data and

methodologies for handling this compound.

Core Physical Properties of 3-Methylpentanal
3-Methylpentanal is an organic compound classified as an aldehyde.[1] Its molecular formula

is C6H12O.[1] Structurally, it consists of a five-carbon pentane chain with a methyl group on the

third carbon and a terminal aldehyde group.[1] It is a colorless liquid with a characteristic odor

and is used as an intermediate in the synthesis of pharmaceuticals and fragrances.[1][2]

Data Presentation
The boiling point and density of 3-Methylpentanal have been reported in various chemical

databases and publications. A summary of these values is presented below. It is important to

note that some of these values are estimates, which can account for the observed variations.
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Physical Property Reported Value Source Description

Boiling Point 123 °C at 760 mmHg Chemical Supplier Data[3]

117.63 °C Estimated Value[4]

127.00 °C Chemical Database[5]

121 °C Chemical Supplier Data[2]

Density 0.799 g/cm³ Chemical Supplier Data[3]

0.8079 g/cm³ Estimated Value[4]

0.8100 g/cm³ Chemical Database[5]

0.913 g/cm³ at 22 °C Chemical Supplier Data[2]

Experimental Protocols
Detailed experimental procedures for the determination of boiling point and density are crucial

for the accurate characterization of 3-Methylpentanal. The following protocols are based on

standard laboratory methods for organic compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For an aldehyde like 3-Methylpentanal, a standard distillation method is appropriate.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or water bath
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Boiling chips

Procedure:

A sample of 3-Methylpentanal is placed in the distillation flask along with a few boiling chips

to ensure smooth boiling.

The apparatus is assembled with the thermometer bulb positioned just below the side arm of

the distillation flask to accurately measure the temperature of the vapor.

The flask is gently heated.

The temperature is recorded when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point of the liquid at the

prevailing atmospheric pressure.

Determination of Density
The density of a liquid can be determined using several methods. The OECD Guideline for the

Testing of Chemicals, Test No. 109, outlines suitable methods such as the use of a hydrometer,

an oscillating densitometer, or a pycnometer.[1][3][4][5][6] The pycnometer method is described

below due to its high accuracy.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with 3-Methylpentanal, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped from the outside.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b096236?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://www.acri.gov.tw/Uploads/Item/912bbde5-99e6-41f5-b85e-7997819b8fbd.pdf
https://www.analytice.com/en/oecd-n109-density-of-liquids-and-solids/
https://www.benchchem.com/product/b096236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The filled pycnometer is placed in a constant temperature water bath to allow the liquid to

reach thermal equilibrium.

The pycnometer is removed from the bath, dried, and weighed again to determine the mass

of the 3-Methylpentanal.

The process is repeated with a reference substance of known density (e.g., distilled water) to

calibrate the volume of the pycnometer.

The density of 3-Methylpentanal is calculated by dividing the mass of the sample by the

calibrated volume of the pycnometer.

Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of the

physical properties of 3-Methylpentanal.
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Experimental Workflow: Physical Property Determination

Start: Obtain 3-Methylpentanal Sample

Sample Preparation
(Ensure Purity)

Set up Distillation Apparatus Calibrate & Weigh Pycnometer

Heat Sample & Record Boiling Temperature

Boiling Point Data

Data Analysis & Comparison

Measure Mass of Known Volume of Sample

Density Data

End: Report Physical Properties
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Caption: Experimental workflow for determining the boiling point and density of 3-
Methylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

